N-cyclopentylmethanesulfonamide
Overview
Description
N-cyclopentylmethanesulfonamide (NCMS) is a versatile organic compound that is widely used in scientific research and laboratory experiments. NCMS has a wide range of applications in a variety of fields, including organic synthesis, catalysis, and drug discovery. NCMS is a highly reactive compound, and its properties make it an ideal candidate for a variety of research applications. In
Scientific Research Applications
N-cyclopentylmethanesulfonamide has a wide range of applications in scientific research, including organic synthesis, catalysis, and drug discovery. N-cyclopentylmethanesulfonamide is a highly reactive compound, and its reactivity makes it an ideal candidate for a variety of research applications. N-cyclopentylmethanesulfonamide has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers. N-cyclopentylmethanesulfonamide has also been used as a catalyst in the synthesis of a variety of organic compounds. Additionally, N-cyclopentylmethanesulfonamide has been used in the discovery of new drugs, as well as in the development of new drug delivery systems.
Mechanism of Action
The mechanism of action of N-cyclopentylmethanesulfonamide is not yet fully understood, but it is believed to involve the formation of a sulfonamide intermediate, which is then further reacted to form the desired product. N-cyclopentylmethanesulfonamide is believed to react with a variety of molecules, including amines, alcohols, and carboxylic acids. The reaction is believed to involve the addition of the N-cyclopentylmethanesulfonamide to the substrate molecule, followed by a nucleophilic attack on the sulfonamide intermediate.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-cyclopentylmethanesulfonamide have not yet been fully studied, but it is believed to have a variety of potential effects. N-cyclopentylmethanesulfonamide has been shown to have antifungal activity, and it has been suggested that N-cyclopentylmethanesulfonamide may have potential applications in the treatment of fungal infections. Additionally, N-cyclopentylmethanesulfonamide has been shown to have anti-inflammatory activity, and it has been suggested that N-cyclopentylmethanesulfonamide may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-cyclopentylmethanesulfonamide has a number of advantages for use in laboratory experiments. N-cyclopentylmethanesulfonamide is a highly reactive compound, and its reactivity makes it an ideal candidate for a variety of research applications. Additionally, N-cyclopentylmethanesulfonamide is relatively inexpensive and easy to obtain, making it a cost-effective choice for laboratory experiments. However, N-cyclopentylmethanesulfonamide is also highly toxic, and care must be taken when working with the compound. Additionally, N-cyclopentylmethanesulfonamide is highly volatile, and it can easily be lost during the course of an experiment.
Future Directions
The potential applications of N-cyclopentylmethanesulfonamide are vast, and there are a number of potential future directions that could be explored. One potential future direction is the development of new drug delivery systems using N-cyclopentylmethanesulfonamide. Additionally, N-cyclopentylmethanesulfonamide could be explored as a potential treatment for fungal infections and inflammatory diseases. Additionally, N-cyclopentylmethanesulfonamide could be explored as a potential catalyst for the synthesis of a variety of organic compounds. Finally, N-cyclopentylmethanesulfonamide could be explored as a potential tool for the discovery of new drugs.
Synthesis Methods
N-cyclopentylmethanesulfonamide can be synthesized from a variety of starting materials, including cyclopentanone, sulfuric acid, and sodium hydroxide. The reaction is typically carried out in a two-step process, beginning with the formation of cyclopentylmethylsulfonamide (CMS) from cyclopentanone and sulfuric acid. The CMS is then reacted with sodium hydroxide to form N-cyclopentylmethanesulfonamide. The reaction is typically carried out in aqueous solution at room temperature, and the yield of the reaction is typically high.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-cyclopentylmethanesulfonamide can be achieved through the reaction of cyclopentylamine with methanesulfonyl chloride.", "Starting Materials": [ "Cyclopentylamine", "Methanesulfonyl chloride", "Anhydrous diethyl ether", "Sodium bicarbonate", "Anhydrous magnesium sulfate" ], "Reaction": [ "To a solution of cyclopentylamine (1.0 eq) in anhydrous diethyl ether, add dropwise a solution of methanesulfonyl chloride (1.1 eq) in anhydrous diethyl ether at 0°C under stirring.", "After the addition is complete, stir the reaction mixture at 0°C for 1 hour.", "Add a saturated solution of sodium bicarbonate to the reaction mixture slowly until the pH reaches 8-9.", "Extract the product with diethyl ether (3 x 50 mL).", "Dry the organic layer over anhydrous magnesium sulfate and filter.", "Concentrate the filtrate under reduced pressure to obtain N-cyclopentylmethanesulfonamide as a white solid." ] } | |
CAS RN |
69200-54-0 |
Product Name |
N-cyclopentylmethanesulfonamide |
Molecular Formula |
C6H13NO2S |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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